![molecular formula C25H27ClN2O B6002563 1-[3-(4-chlorophenoxy)benzyl]-4-(2,3-dimethylphenyl)piperazine](/img/structure/B6002563.png)
1-[3-(4-chlorophenoxy)benzyl]-4-(2,3-dimethylphenyl)piperazine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-[3-(4-chlorophenoxy)benzyl]-4-(2,3-dimethylphenyl)piperazine, also known as GBR 12909, is a piperazine derivative that acts as a selective dopamine reuptake inhibitor. It has been widely studied for its potential use in treating various neurological disorders, including addiction, depression, and attention deficit hyperactivity disorder (ADHD).
Mechanism of Action
1-[3-(4-chlorophenoxy)benzyl]-4-(2,3-dimethylphenyl)piperazine 12909 acts as a selective dopamine reuptake inhibitor, meaning that it blocks the reuptake of dopamine into presynaptic neurons, leading to increased dopamine levels in the synaptic cleft. This increase in dopamine signaling is thought to underlie its therapeutic effects in various neurological disorders.
Biochemical and physiological effects:
In addition to its effects on dopamine signaling, this compound 12909 has also been shown to affect other neurotransmitter systems, including norepinephrine and serotonin. It has been found to increase extracellular levels of these neurotransmitters in various brain regions, which may contribute to its therapeutic effects.
Advantages and Limitations for Lab Experiments
One advantage of using 1-[3-(4-chlorophenoxy)benzyl]-4-(2,3-dimethylphenyl)piperazine 12909 in lab experiments is its high selectivity for dopamine reuptake inhibition, which allows for more precise manipulation of dopamine signaling compared to non-selective dopamine reuptake inhibitors. However, its relatively low potency and solubility can limit its use in certain experimental settings.
Future Directions
Future research on 1-[3-(4-chlorophenoxy)benzyl]-4-(2,3-dimethylphenyl)piperazine 12909 could focus on investigating its potential use in combination with other drugs or therapies for various neurological disorders. Additionally, further studies could explore its effects on other neurotransmitter systems and its potential for treating other conditions beyond addiction, depression, and ADHD.
Synthesis Methods
The synthesis of 1-[3-(4-chlorophenoxy)benzyl]-4-(2,3-dimethylphenyl)piperazine 12909 involves several steps, including the reaction of 4-chlorophenol with benzyl bromide to form 4-chlorobenzyl phenyl ether, which is then reacted with 2,3-dimethylphenylpiperazine to produce the final product. The purity and yield of this compound 12909 can be improved through various purification techniques, such as recrystallization and column chromatography.
Scientific Research Applications
1-[3-(4-chlorophenoxy)benzyl]-4-(2,3-dimethylphenyl)piperazine 12909 has been extensively studied for its potential therapeutic applications. In preclinical studies, it has shown promise in reducing drug-seeking behavior in animal models of addiction, as well as improving symptoms of depression and ADHD. It has also been investigated for its potential use in treating Parkinson's disease and schizophrenia.
Properties
IUPAC Name |
1-[[3-(4-chlorophenoxy)phenyl]methyl]-4-(2,3-dimethylphenyl)piperazine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H27ClN2O/c1-19-5-3-8-25(20(19)2)28-15-13-27(14-16-28)18-21-6-4-7-24(17-21)29-23-11-9-22(26)10-12-23/h3-12,17H,13-16,18H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IYXDRMKOEANGOP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=CC=C1)N2CCN(CC2)CC3=CC(=CC=C3)OC4=CC=C(C=C4)Cl)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H27ClN2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
406.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.